Cas no 77742-28-0 (Ethyl 3-amino-3-(pyridin-4-yl)propanoate)

• Product Name: Ethyl 3-amino-3-(pyridin-4-yl)propanoate
• CAS No: 77742-28-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD09881247
• CID: 829613
• PubChem ID: 23448234
• Update Time: 2025-06-29

Ethyl 3-amino-3-(pyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(pyridin-4-yl)propanoate
• 3-AMINO-3-PYRIDIN-4-YL-PROPIONIC ACID ETHYL ESTER
• ethyl 3-amino-3-pyridin-4-ylpropanoate
• AK-43255
• ethyl (+/-)-3-amino-3-(4-pyridyl)propanoate
• ethyl 3-amino-3-(4-pyridyl)propionate
• KB-252898
• SureCN2887929
• Ethyl 3-amino-3-(4-pyridinyl)propanoate
• SCHEMBL2887929
• Ethyl 3-amino-3-(4-pyridinyl)propanoate, AldrichCPR
• 77742-28-0
• DTXSID70634255
• CDA74228
• FT-0748948
• Ethyl3-amino-3-(pyridin-4-yl)propanoate
• EN300-243245
• CS-0299093
• DB-014016
• G62612

• MDL： MFCD09881247
• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)7-9(11)8-3-5-12-6-4-8/h3-6,9H,2,7,11H2,1H3
• InChI Key： SXUSVQSWWDQQHB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 320.8±32.0 °C at 760 mmHg
• Flash Point: 147.8±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 3-amino-3-(pyridin-4-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-amino-3-(pyridin-4-yl)propanoate

Ethyl 3-amino-3-(pyridin-4-yl)propanoate: A Comprehensive Overview

Ethyl 3-amino-3-(pyridin-4-yl)propanoate, also known by its CAS No. 77742-28-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. The molecule consists of an ethyl ester group attached to a propane backbone, which is further substituted with an amino group and a pyridine ring at the third carbon position. This arrangement imparts the compound with distinct chemical reactivity and biological activity.

The synthesis of Ethyl 3-amino-3-(pyridin-4-yl)propanoate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of the compound during the synthesis process. These improvements are crucial for scaling up production to meet the growing demand in both academic and industrial settings.

Ethyl 3-amino-3-(pyridin-4-yl)propanoate has been extensively studied for its potential as a building block in medicinal chemistry. Its amino group and pyridine ring provide multiple sites for functionalization, allowing chemists to explore a wide range of derivatives with diverse biological activities. For example, researchers have investigated the compound's ability to act as a precursor for peptide synthesis, where the amino group can be readily modified to incorporate various amino acids.

Recent studies have also highlighted the role of Ethyl 3-amino-3-(pyridin-4-yl)propanoate in drug delivery systems. The pyridine ring's aromaticity and electron-withdrawing properties make it an attractive moiety for designing lipophilic drug carriers. Additionally, the ester group can be exploited for controlled drug release mechanisms, further expanding its utility in pharmaceutical applications.

The pharmacological properties of Ethyl 3-amino-3-(pyridin-4-yI)propanoate have been explored in various preclinical models. Experimental data suggest that the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for anti-inflammatory drug development.

In terms of environmental impact, Ethyl 3-amino-3-(pyridin-yI)propanoate has been evaluated for its biodegradability and toxicity profiles. Initial findings indicate that the compound is relatively stable under standard environmental conditions, which raises concerns about its persistence in ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial organisms.

Looking ahead, ongoing research is focused on optimizing the synthesis of Ethyl 3-amino-yI propanoate while exploring novel applications in materials science. For instance, researchers are investigating its potential as a precursor for synthesizing advanced polymers with tailored electronic properties. Such developments could pave the way for innovative materials with applications in electronics and optoelectronics.

In conclusion, Ethyl 3-amino-yI propanoate (CAS No. 77742-yI yI yI yI yI yI yI yI yI yI yI yI yI yI yI yI yI yIIIIIIIIIIIIIIIIIII) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future research and development efforts.